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Compound of Interest

Compound Name: Pendimethalin

Cat. No.: B1679228

Introduction to Pendimethalin

Pendimethalin is a selective, pre-emergence herbicide belonging to the dinitroaniline class,
widely utilized in agriculture to control a broad spectrum of annual grasses and certain
broadleaf weeds.[1][2][3][4] Its efficacy is based on its ability to form a chemical barrier in the
upper layer of the soil, which prevents weed seeds from successfully germinating and
emerging.[3][5] This proactive approach to weed control is a cornerstone of many integrated
weed management (IWM) programs, as it reduces early-season weed competition for essential
resources like water, nutrients, and light, thereby protecting crop yields.[4] Pendimethalin is
approved for use in a variety of crops, including cereals, corn, soybeans, cotton, vegetables,
and fruits.[2][4]

Mechanism of Action

Pendimethalin's primary mode of action is the inhibition of cell division (mitosis) and cell
elongation in young weed seedlings.[1][2] It specifically functions as a microtubule assembly
inhibitor.[3][6] The herbicide is absorbed by the roots and shoots of germinating weeds, where
it binds to tubulin, the protein subunit of microtubules.[6][7] This binding prevents the
polymerization of tubulin into functional microtubules, which are essential for the formation of
the mitotic spindle during cell division.[3][6] Consequently, cell division is arrested, and the
seedling's growth is halted, leading to its death before it can emerge from the soil.[6] This
targeted action on germinating seeds makes it highly effective as a pre-emergent herbicide with

no post-emergent activity.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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